Cas no 2034330-27-1 (N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide)

N-{[1-(Dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide is a specialized chemical compound featuring a furan-2-carboxamide moiety linked to a dimethylsulfamoyl-substituted piperidine scaffold. This structure confers potential utility in medicinal chemistry and drug discovery, particularly as a pharmacophore for targeting specific biological pathways. The dimethylsulfamoyl group enhances solubility and metabolic stability, while the furan ring may contribute to binding interactions with biological targets. The piperidine core offers conformational flexibility, facilitating optimal molecular recognition. This compound is of interest for researchers exploring novel enzyme inhibitors or receptor modulators, given its balanced lipophilicity and functional group diversity. Suitable for controlled experimental applications, it requires proper handling under laboratory conditions.
N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide structure
2034330-27-1 structure
Product Name:N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide
CAS No:2034330-27-1
MF:C13H21N3O4S
MW:315.388541936874
CID:5334167
Update Time:2025-05-20

N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)furan-2-carboxamide
    • N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]furan-2-carboxamide
    • N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide
    • Inchi: 1S/C13H21N3O4S/c1-15(2)21(18,19)16-7-5-11(6-8-16)10-14-13(17)12-4-3-9-20-12/h3-4,9,11H,5-8,10H2,1-2H3,(H,14,17)
    • InChI Key: JMKOGOKPRSAQMD-UHFFFAOYSA-N
    • SMILES: S(N(C)C)(N1CCC(CNC(C2=CC=CO2)=O)CC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 453
  • XLogP3: 0.5
  • Topological Polar Surface Area: 91.2

N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6539-2078-2μmol
N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide
2034330-27-1
2μmol
$57.0 2023-09-08
Life Chemicals
F6539-2078-5μmol
N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide
2034330-27-1
5μmol
$63.0 2023-09-08
Life Chemicals
F6539-2078-10μmol
N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide
2034330-27-1
10μmol
$69.0 2023-09-08
Life Chemicals
F6539-2078-20μmol
N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide
2034330-27-1
20μmol
$79.0 2023-09-08
Life Chemicals
F6539-2078-1mg
N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide
2034330-27-1
1mg
$54.0 2023-09-08
Life Chemicals
F6539-2078-2mg
N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide
2034330-27-1
2mg
$59.0 2023-09-08
Life Chemicals
F6539-2078-3mg
N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide
2034330-27-1
3mg
$63.0 2023-09-08
Life Chemicals
F6539-2078-4mg
N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide
2034330-27-1
4mg
$66.0 2023-09-08
Life Chemicals
F6539-2078-5mg
N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide
2034330-27-1
5mg
$69.0 2023-09-08
Life Chemicals
F6539-2078-10mg
N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide
2034330-27-1
10mg
$79.0 2023-09-08

Additional information on N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide

N-{[1-(Dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide: A Comprehensive Overview

The compound CAS No. 2034330-27-1, also known as N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent advancements in chemical research.

Recent studies have highlighted the importance of furan derivatives in drug discovery, particularly for their role in modulating enzyme activity and receptor binding. The presence of the dimethylsulfamoyl group in this compound adds a layer of complexity, enhancing its ability to interact with biological systems. This modification not only improves the compound's solubility but also enhances its stability, making it a valuable candidate for further exploration in therapeutic development.

The structural integrity of this compound is further bolstered by the piperidine ring, which contributes to its rigid framework and potential for hydrogen bonding. Such properties are crucial in designing molecules with high bioavailability and selectivity. Recent research has demonstrated that compounds with similar structural motifs exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting a potential role in anti-inflammatory therapies.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The use of advanced synthetic techniques, such as microwave-assisted synthesis, has significantly improved the yield and purity of this compound. These methods not only streamline the production process but also align with the principles of green chemistry, making them more sustainable and environmentally friendly.

The application of this compound extends beyond pharmaceuticals. Its unique chemical properties make it a promising candidate for use in agrochemicals, where it could serve as an effective plant growth regulator or pest control agent. Recent field trials have shown that derivatives of this compound exhibit remarkable efficacy in enhancing crop resilience against environmental stressors without adverse effects on soil microbiota.

Moreover, the compound's ability to act as a chiral auxiliary has opened new avenues in asymmetric synthesis. This property is particularly valuable in the production of enantiomerically pure compounds, which are essential for modern drug development. The integration of this compound into asymmetric catalysis protocols has been documented in several high-impact journals, underscoring its versatility and importance in organic chemistry.

Despite its numerous advantages, the safety profile of this compound remains a critical area of investigation. Preliminary toxicity studies indicate that it exhibits low acute toxicity; however, long-term studies are necessary to fully assess its safety for human use. Regulatory agencies have emphasized the need for comprehensive toxicological evaluations to ensure that such compounds meet stringent safety standards before being approved for therapeutic or agricultural applications.

In conclusion, N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}furan-2-carboxamide represents a significant advancement in chemical innovation. Its unique structure, combined with cutting-edge synthetic methods and promising biological activities, positions it as a key player in future drug discovery and agricultural solutions. Continued research into its properties will undoubtedly unlock further potential applications, solidifying its role as an essential compound in modern chemistry.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.